Cas no 1367780-31-1 (5-amino-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: 5-amino-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1367780-31-1
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD24540511
• CID: 4593833
• PubChem ID: 71833012
• Update Time: 2025-05-23

5-amino-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-methyl-1H-pyrazole-3-carboxamide
• STL415226
• 5-AMINO-1-METHYLPYRAZOLE-3-CARBOXAMIDE
• SCHEMBL15942241
• F75026
• EN300-232887
• DB-185652
• 1367780-31-1
• AKOS022898180
• 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid amide
• MFCD24540511

• MDL： MFCD24540511
• Inchi： 1S/C5H8N4O/c1-9-4(6)2-3(8-9)5(7)10/h2H,6H2,1H3,(H2,7,10)
• InChI Key： GEPIEDRYDYIPHS-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N)N(C)N=1)N

Computed Properties

• Exact Mass: 140.06981089g/mol
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.9

Additional information on 5-amino-1-methyl-1H-pyrazole-3-carboxamide

5-Amino-1-Methyl-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

5-Amino-1-Methyl-1H-Pyrazole-3-Carboxamide (CAS No. 1367780-31-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its pyrazole ring system, has garnered attention due to its potential applications in drug discovery and material science. The pyrazole ring serves as a versatile scaffold, enabling the molecule to exhibit a wide range of biological activities and chemical reactivity.

Recent studies have highlighted the importance of 5-amino substituents in modulating the pharmacokinetic properties of pyrazole derivatives. The methyl group at position 1 further enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have explored the antimicrobial, anti-inflammatory, and anticancer potentials of this compound, with encouraging results reported in preclinical models.

The synthesis of 5-amino-1-methyl-1H-pyrazole-3-carboxamide involves a multi-step process that includes the formation of the pyrazole ring followed by functionalization at specific positions. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the production process, ensuring high yields and purity. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles, reducing environmental impact.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors, which is crucial for its therapeutic applications. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its role as a modulator of cellular signaling pathways has been investigated, with findings indicating its ability to induce apoptosis in cancer cells while sparing normal cells.

The structural flexibility of 5-amino-1-methyl-1H-pyrazole-3-carboxamide allows for further functionalization, enabling researchers to explore its potential in drug delivery systems. By attaching targeting ligands or polymer chains, this compound can be transformed into a nanocarrier for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects. Such innovations underscore the versatility of this molecule in addressing complex biomedical challenges.

From a materials science perspective, the compound's unique electronic properties make it a candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). These applications highlight the interdisciplinary significance of 5-amino-1-methyl-1H-pyrazole-3-carboxamide, bridging the gap between chemistry and technology.

In conclusion, 5-amino-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 1367780-31-1) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmacology, materials science, and biotechnology position it as a key player in advancing scientific innovation. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to both academic and industrial sectors.